Cas no 37777-74-5 (2-(2-Bromo-6-nitrophenyl)acetic Acid)

• Product Name: 2-(2-Bromo-6-nitrophenyl)acetic Acid
• CAS No: 37777-74-5
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• MDL: MFCD10566470
• CID: 1056368
• PubChem ID: 21814562
• Update Time: 2025-10-29

2-(2-Bromo-6-nitrophenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-6-nitrophenyl)acetic acid
• C8H6BrNO4
• (2-Brom-6-nitrophenyl)-essigsaeure
• 2,7-DIBENZYL-2,7-DIAZA-SPIRO[4.4]NONANE
• 2-bromo-6-nitro-phenyl acetic acid
• 6-bromo-2-nitrophenylacetic acid
• (2-Bromo-6-nitro-phenyl)-acetic acid
• (2-bromo-6-nitrophenyl)acetic acid
• Benzeneacetic acid, 2-bromo-6-nitro-
• PubChem22951
• LOWAAWMXRXSOPA-UHFFFAOYSA-N
• 5184AJ
• 2-(2-Bromo-6-nitrophenyl)aceticAcid
• TRA0047866
• SY011011
• BC004847
• 2-Bromo-6-nitrophenylacetic acid
• SCHEMBL6936036
• DTXSID40618340
• AMY20093
• 37777-74-5
• CS-0312593
• AKOS015902535
• AS-31622
• MFCD10566470
• 2-(2-Bromo-6-nitrophenyl)acetic Acid

• MDL： MFCD10566470
• Inchi： 1S/C8H6BrNO4/c9-6-2-1-3-7(10(13)14)5(6)4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： LOWAAWMXRXSOPA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.94800
• Monoisotopic Mass: 258.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 1.9

Experimental Properties

• Density: 1.794±0.06 g/cm3 (20 ºC 760 Torr),
• Flash Point: 187.406℃
• Solubility: Very slightly soluble (0.42 g/l) (25 º C),
• PSA: 83.12000
• LogP: 2.50760

Additional information on 2-(2-Bromo-6-nitrophenyl)acetic Acid

Introduction to 2-(2-Bromo-6-nitrophenyl)acetic Acid (CAS No. 37777-74-5)

2-(2-Bromo-6-nitrophenyl)acetic acid is a significant compound in the realm of pharmaceutical and chemical research, characterized by its molecular structure and potential applications. With the CAS number 37777-74-5, this compound has garnered attention due to its utility in synthetic chemistry and as a precursor in the development of novel therapeutic agents. The presence of both bromine and nitro substituents on the phenyl ring imparts unique reactivity, making it a valuable intermediate in organic synthesis.

The compound's structure, featuring an acetic acid moiety attached to a bromo-nitro substituted benzene ring, suggests potential roles in drug discovery and material science. Specifically, the bromine atom can participate in cross-coupling reactions, while the nitro group offers opportunities for further functionalization through reduction or hydrogenation. These attributes make 2-(2-Bromo-6-nitrophenyl)acetic acid a versatile building block for chemists and pharmacologists.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. 2-(2-Bromo-6-nitrophenyl)acetic acid has been explored in several studies as a key intermediate in synthesizing molecules that exhibit promising pharmacological properties. For instance, derivatives of this compound have shown potential in inhibiting specific enzymes involved in inflammatory pathways, making them candidates for treating chronic inflammatory diseases.

One of the most compelling aspects of 2-(2-Bromo-6-nitrophenyl)acetic acid is its role in the synthesis of small-molecule inhibitors. Researchers have leveraged its structural features to develop compounds that target various disease mechanisms. Notably, studies have indicated that modifications to the phenyl ring can significantly alter the biological activity of the resulting molecules. This flexibility underscores the importance of 2-(2-Bromo-6-nitrophenyl)acetic acid as a scaffold for drug development.

The pharmaceutical industry has shown particular interest in compounds that can modulate protein-protein interactions or enzyme activity. 2-(2-Bromo-6-nitrophenyl)acetic acid fits well into this category, as its structural motifs allow for the design of molecules with high specificity. For example, researchers have utilized this compound to create inhibitors of kinases and other enzymes implicated in cancer progression. The bromine substituent, in particular, has been exploited to facilitate Suzuki-Miyaura cross-coupling reactions, enabling the introduction of aryl groups with precise positioning.

Advances in computational chemistry have further enhanced the utility of 2-(2-Bromo-6-nitrophenyl)acetic acid. Molecular modeling studies have helped predict how different substituents on the phenyl ring will influence the compound's interactions with biological targets. This approach has accelerated the discovery process by allowing researchers to screen large libraries of potential derivatives before synthesizing them in the lab.

The chemical synthesis of 2-(2-Bromo-6-nitrophenyl)acetic acid itself is an intricate process that requires careful optimization. The introduction of both bromine and nitro groups necessitates precise control over reaction conditions to avoid unwanted side products. Recent methodologies have focused on greener synthetic routes, employing catalytic systems that minimize waste and energy consumption. These innovations align with broader efforts to make pharmaceutical research more sustainable.

In conclusion, 2-(2-Bromo-6-nitrophenyl)acetic acid (CAS No. 37777-74-5) represents a crucial component in modern chemical and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for developing new drugs and materials. As research continues to evolve, it is likely that this compound will play an even greater role in addressing some of today's most pressing medical challenges.